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Compound of Interest

Compound Name: 7-Fluoro-2-methylquinoline

Cat. No.: B075012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 7-Fluoro-2-methylquinoline. Adherence to these guidelines

is critical for ensuring laboratory safety and procedural accuracy.

Hazard Identification and Chemical Properties
7-Fluoro-2-methylquinoline is a fluorinated aromatic compound that presents several

hazards. It is classified as a skin, eye, and respiratory irritant.[1][2] All personnel must be

familiar with its properties to ensure safe handling.

Table 1: Chemical and Physical Properties of 7-Fluoro-2-methylquinoline
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Property Value

CAS Number 1128-74-1[1][3]

Molecular Formula C₁₀H₈FN[1][3]

Molecular Weight 161.18 g/mol [1][3]

Appearance White to yellow to orange powder/crystal[2]

Melting Point 47-51 °C[2]

Boiling Point 120 °C at 15 mmHg[2]

Solubility Soluble in Methanol[4]

Storage Temperature Room temperature, in an inert atmosphere[4]

Table 2: Hazard Identification

Hazard GHS Classification
Precautionary Statement
Codes

Skin Irritation Skin Irrit. 2 H315[1]

Eye Irritation Eye Irrit. 2 H319[1]

Respiratory Irritation STOT SE 3 H335[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The following table outlines the

required PPE for handling 7-Fluoro-2-methylquinoline.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(Viton or Polyvinyl alcohol

[PVA] recommended). Double-

gloving with nitrile gloves as an

outer layer can improve

dexterity.

Protects against skin irritation

and absorption. Viton and PVA

are recommended for

chlorinated and aromatic

solvents.

Eye Protection
Tight-fitting safety goggles or a

face shield.

Protects against splashes and

airborne particles causing

serious eye irritation.

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

Prevents inhalation of the

powdered compound, which

can cause respiratory tract

irritation.[1]

Body Protection

Laboratory coat, long pants,

and closed-toe shoes. An acid-

resistant apron may be

considered.

Prevents incidental skin

contact.

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling and use of 7-Fluoro-2-
methylquinoline.

Experimental Workflow Diagram
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Workflow for Handling 7-Fluoro-2-methylquinoline

Preparation
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Caption: A logical workflow for the safe handling of 7-Fluoro-2-methylquinoline.
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Step 1: Preparation

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for 7-Fluoro-2-methylquinoline.

Don PPE: Put on all required PPE as specified in Table 3.

Prepare Workspace: Ensure a chemical fume hood is operational. Decontaminate the work

surface.

Step 2: Weighing and Transferring

Procedure:

Place an analytical balance inside a fume hood or a powder weighing station to minimize

air currents and prevent inhalation of airborne particles.

Use a non-static weighing boat or paper.

Carefully scoop the desired amount of 7-Fluoro-2-methylquinoline onto the weighing

vessel using a clean spatula.

To transfer, gently tap the weighing vessel to dispense the powder into the receiving flask.

Wash the weighing vessel with the solvent to be used and transfer the washings to the

flask to ensure all the compound is transferred.

Step 3: Dissolution

Protocol:

In a chemical fume hood, add a stir bar to the flask containing the weighed 7-Fluoro-2-
methylquinoline.

Place the flask on a stir plate.

Add approximately one-third of the final desired volume of the appropriate solvent (e.g.,

Methanol).
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Begin stirring. If necessary, gentle heating or sonication can be used to aid dissolution.

Once dissolved, carefully add the remaining solvent to reach the final desired volume and

concentration.

Stopper the flask and invert it several times to ensure the solution is homogeneous.[5]

Disposal Plan
Proper disposal of 7-Fluoro-2-methylquinoline and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Diagram

Waste Segregation and Disposal Pathway

Contaminated Solids
(Gloves, Weighing Paper, etc.)

Solid Waste Container

Unused Solution & Rinsate

Halogenated Waste Container

Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Segregation of solid and liquid waste for proper disposal.

Procedure:

Segregation: As a fluorinated organic compound, all waste containing 7-Fluoro-2-
methylquinoline must be segregated as halogenated organic waste. Do not mix with non-
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halogenated waste.

Liquid Waste: Collect all unused solutions and solvent rinses in a clearly labeled, sealed

container for halogenated organic waste.

Solid Waste: Dispose of all contaminated solids, including gloves, weighing papers, and

pipette tips, in a designated solid hazardous waste container.

Disposal: All waste must be disposed of through your institution's hazardous waste

management program.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure.

Table 4: Emergency Response
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Exposure Type Action

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[6]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[6]

Spill

Evacuate the area. If the spill is small, absorb it

with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for disposal as

halogenated waste. For large spills, contact your

institution's emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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